Pyridine, 3-(4,5-dimethyl-1H-imidazol-2-yl)-

• IUPAC Name: 3-(4,5-dimethyl-1H-imidazol-2-yl)pyridine
• InChI: InChI=1S/C10H11N3/c1-7-8(2)13-10(12-7)9-4-3-5-11-6-9/h3-6H,1-2H3,(H,12,13)
• InChI Key: YRBOFZKUTHIEBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N1)C2=CN=CC=C2)C
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID40483338
• Molecular Weight: 173.21 g/mol
• CAS RN: 53316-50-0

Description

“Pyridine, 3-(4,5-dimethyl-1H-imidazol-2-yl)-” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety possessing three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It has become an important synthon in the development of new drugs.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are various synthetic routes for imidazole and their derived products. For example, heating compounds with a two-fold molar excess of acyl or sulfonyl chloride in the presence of triethylamine (TEA) leads to the formation of products substituted both at the nitrogen atom of the imine C=N-H moiety and at the N -1 position of the 4,5-dihydro-1 H -imidazole ring.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric in nature i.e., it shows both acidic and basic properties. It is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures, etc.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities, etc., as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities, indicating their potential for the development of novel drugs. Therefore, future research could focus on exploring new synthetic routes and applications for imidazole and its derivatives.